Cas no 1261984-68-2 (2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid)

2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dichlorophenyl substituent, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and chlorine atoms imparts unique electronic and steric properties, making it valuable for modifying reactivity in cross-coupling reactions or as a building block for bioactive compounds. Its structural features contribute to improved metabolic stability and binding affinity in drug design applications. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its well-defined molecular structure facilitates precise functionalization for advanced chemical development.

2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid structure

1261984-68-2 structure

Product Name:2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid

CAS No:1261984-68-2

MF:C₁₃H₇Cl₂FO₂

MW:285.097885370255

MDL:MFCD18321891

CID:2622283

PubChem ID:53227721

Update Time:2025-05-27

2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18321891
- A1-60134
- DTXSID40691254
- 3',4'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid
- 1261984-68-2
- 2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid, 95%
- 3',4'-Dichloro-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
- 2-(3,4-DICHLOROPHENYL)-6-FLUOROBENZOIC ACID
- 2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid
- MDL： MFCD18321891
- Inchi： 1S/C13H7Cl2FO2/c14-9-5-4-7(6-10(9)15)8-2-1-3-11(16)12(8)13(17)18/h1-6H,(H,17,18)
- InChI Key： VKVUBBFZSYWGOE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1C(=O)O)F)Cl

Computed Properties

Exact Mass: 283.9807130Da
Monoisotopic Mass: 283.9807130Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329163-5 g	2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid, 95%; .	1261984-68-2	95%	5g	€1159.00	2023-04-26
abcr	AB329163-5g	2-(3,4-Dichlorophenyl)-6-fluorobenzoic acid, 95%; .	1261984-68-2	95%	5g	€1159.00	2024-06-08